Cas no 2007909-99-9 (Ethyl 6-((tert-butoxycarbonyl)amino)-[1,2,3]triazolo[1,5-A]pyridine-3-carboxylate)

• Product Name: Ethyl 6-((tert-butoxycarbonyl)amino)-[1,2,3]triazolo[1,5-A]pyridine-3-carboxylate
• CAS No: 2007909-99-9
• MF: C₁₄H₁₈N₄O₄
• MW: 306.317122936249
• MDL: MFCD28992226
• CID: 4633456
• Update Time: 2025-05-19

Ethyl 6-((tert-butoxycarbonyl)amino)-[1,2,3]triazolo[1,5-A]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-((TERT-BUTOXYCARBONYL)AMINO)-[1,2,3]TRIAZOLO[1,5-A]PYRIDINE-3-CARBOXYLATE
• ethyl 6-[(2-methylpropan-2-yl)oxycarbonylamino]triazolo[1,5-a]pyridine-3-carboxylate
• [1,2,3]Triazolo[1,5-a]pyridine-3-carboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
• W11931
• ethyl 6-{[(tert-butoxy)carbonyl]amino}-[1,2,3]triazolo[1,5-a]pyridine-3-carboxylate
• Ethyl 6-((tert-butoxycarbonyl)amino)-[1,2,3]triazolo[1,5-A]pyridine-3-carboxylate

• MDL： MFCD28992226
• Inchi： 1S/C14H18N4O4/c1-5-21-12(19)11-10-7-6-9(8-18(10)17-16-11)15-13(20)22-14(2,3)4/h6-8H,5H2,1-4H3,(H,15,20)
• InChI Key： YQMHJJJCEBIDHB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C(=O)OCC)N=NN2C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 424
• XLogP3: 1.6
• Topological Polar Surface Area: 94.8

Additional information on Ethyl 6-((tert-butoxycarbonyl)amino)-[1,2,3]triazolo[1,5-A]pyridine-3-carboxylate

Ethyl 6-((tert-butoxycarbonyl)amino)-[1,2,3]triazolo[1,5-A]pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 6-((tert-butoxycarbonyl)amino)-[1,2,3]triazolo[1,5-A]pyridine-3-carboxylate (CAS No. 2007909-99-9) is a highly specialized compound with significant potential in the field of pharmaceuticals and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its chemical properties, synthesis methods, biological applications, and recent advancements in research.

The molecular structure of Ethyl 6-((tert-butoxycarbonyl)amino)-[1,2,3]triazolo[1,5-A]pyridine-3-carboxylate is characterized by a [1,2,3]triazolo[1,5-a]pyridine ring system substituted with a tert-butoxycarbonyl (Boc) group at position 6 and an ethoxycarbonyl group at position 3. The presence of the Boc group introduces steric hindrance and enhances the stability of the molecule during synthetic processes. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds with potential applications in cancer therapy and anti-inflammatory agents.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have developed efficient methods for its preparation using various coupling reactions and protecting group strategies. For instance, the use of tert-butoxycarbonyl as a protecting group has been optimized to improve yield and purity in large-scale syntheses. These advancements have made it easier to incorporate this compound into more complex molecular frameworks.

From a biological standpoint, Ethyl 6-((tert-butoxycarbonyl)amino)-[1,2,3]triazolo[1,5-A]pyridine-3-carboxylate has shown promising activity in preclinical studies targeting specific enzyme pathways and receptor interactions. Recent findings suggest that it may act as a modulator of key signaling molecules involved in inflammatory responses and cancer cell proliferation.

Moreover, computational studies have provided insights into its pharmacokinetic properties. Advanced modeling techniques have predicted favorable absorption profiles and low toxicity potential when administered at therapeutic doses. These predictions are currently being validated through in vivo experiments to determine its suitability for clinical trials.

In conclusion, Ethyl 6-((tert-butoxycarbonyl)amino)-[1,2,3]triazolo[1,5-A]pyridine-3-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structure and versatile properties make it an invaluable tool for researchers aiming to develop innovative therapeutic agents.